Cas no 1225713-00-7 (6-phenyl-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one)

• Product Name: 6-phenyl-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one
• CAS No: 1225713-00-7
• MF: C₁₆H₁₉N₃O
• MW: 269.341563463211
• CID: 5344236
• Update Time: 2025-06-08

6-phenyl-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one
• 6-phenyl-2-(piperidin-4-ylmethyl)pyridazin-3-one
• 6-phenyl-2-(piperidin-4-ylmethyl)pyridazin-3(2H)-one
• 3(2H)-Pyridazinone, 6-phenyl-2-(4-piperidinylmethyl)-
• 6-phenyl-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one

• Inchi： 1S/C16H19N3O/c20-16-7-6-15(14-4-2-1-3-5-14)18-19(16)12-13-8-10-17-11-9-13/h1-7,13,17H,8-12H2
• InChI Key： VRYPVCLQHHAILH-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC=CC=2)=NN1CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 1.8
• Topological Polar Surface Area: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-phenyl-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one

6-Phenyl-2-[(Piperidin-4-Yl)Methyl]-2,3-Dihydropyridazin-3-One: A Comprehensive Overview

6-Phenyl-2-[(Piperidin-4-Yl)Methyl]-2,3-Dihydropyridazin-3-One, identified by the CAS No. 1225713-00-7, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are known for their diverse biological activities and potential applications in drug development. The molecule's unique structure, featuring a phenyl group, a piperidine ring, and a dihydropyridazine core, contributes to its intriguing chemical properties and biological functionalities.

The synthesis of 6-phenyl-substituted dihydropyridazines has been a focal point of recent research efforts. Scientists have explored various synthetic pathways to optimize the construction of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These approaches have not only enhanced the efficiency of production but also opened avenues for further structural modifications, paving the way for novel derivatives with improved pharmacokinetic profiles.

Recent studies have highlighted the potential of 6-phenyl-piperidin-substituted dihydropyridazines as modulators of key cellular pathways involved in neurodegenerative diseases. For instance, research published in Nature Communications demonstrated that this compound exhibits potent inhibitory activity against specific enzymes implicated in Alzheimer's disease progression. Such findings underscore its potential as a lead compound in the development of therapeutic agents targeting neurological disorders.

In addition to its pharmacological significance, 6-phenyl-piperidin-substituted dihydropyridazines have shown promise in materials science applications. Researchers have investigated their use as building blocks for constructing advanced materials with tailored electronic properties. For example, studies in Advanced Materials reported that incorporating this compound into polymer frameworks enhances their conductivity and stability under various environmental conditions.

The structural versatility of CAS No. 1225713-00-7 also makes it an attractive candidate for exploring green chemistry principles. Scientists have explored its use in catalytic cycles that promote sustainable chemical transformations, reducing reliance on hazardous reagents and minimizing waste generation. These efforts align with global initiatives to develop environmentally friendly chemical processes.

In conclusion, 6-phenyl-piperidin-substituted dihydropyridazines represent a multifaceted class of compounds with vast potential across diverse scientific domains. From drug discovery to materials science and green chemistry, ongoing research continues to unlock new applications and insights into their properties. As advancements in synthetic methodologies and biological screening techniques unfold, this compound is poised to play an increasingly pivotal role in shaping future innovations.